5-Bromo-2-(3-ethylureido)pyridine-4-carbothioamide

• Molecular Formula: C9H11BrN4OS
• Molecular Weight: 303.18 g/mol
• IUPAC Name: 1-(5-bromo-4-carbamothioylpyridin-2-yl)-3-ethylurea
• InChI: InChI=1S/C9H11BrN4OS/c1-2-12-9(15)14-7-3-5(8(11)16)6(10)4-13-7/h3-4H,2H2,1H3,(H2,11,16)(H2,12,13,14,15)
• InChI Key: XPEVBTGDULRIRX-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NC1=NC=C(C(=C1)C(=S)N)Br

Description

5-Bromo-2-(3-ethylureido)pyridine-4-carbothioamide is a useful research compound. Its molecular formula is C9H11BrN4OS and its molecular weight is 303.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspended mixture of 5-bromo-2-(3-ethylureido)isonicotinamide (Intermediate 5, 237 g, 830 mmol), Lawesson's Reagent (336 g, 830 mmol), and tetrahydrofuran (3 L) was stirred at 70° C. for 18 h. The precipitate was collected by filtration and washed with methyl tert-butyl ether (2×500 L). This solid was then dried in the vacuum oven at 50° C. for 12 h to give 192 g (77%) of 5-bromo-2-(3-ethylureido)pyridine-4-carbothioamide as an off white solid.